Cas no 530116-02-0 (4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)-)
530116-02-0 structure
Product Name:4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)-
CAS No:530116-02-0
MF:C16H20N2
MW:240.343403816223
CID:3311145
PubChem ID:21036984
Update Time:2025-04-21
4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)-
- 1-benzyl-4-cyclopropylpiperidine-4-carbonitrile
- 530116-02-0
- SCHEMBL13548371
- DB-421469
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- Inchi: 1S/C16H20N2/c17-13-16(15-6-7-15)8-10-18(11-9-16)12-14-4-2-1-3-5-14/h1-5,15H,6-12H2
- InChI Key: OTBCROKBSFLJRB-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)CCC(C2CC2)(C#N)CC1
Computed Properties
- Exact Mass: 240.162648646Da
- Monoisotopic Mass: 240.162648646Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 27Ų
4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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